Cas no 1261914-72-0 (2-Chloro-5-[3-(cyclopropylaminocarbonyl)phenyl]benzoic acid)

• Product Name: 2-Chloro-5-[3-(cyclopropylaminocarbonyl)phenyl]benzoic acid
• CAS No: 1261914-72-0
• MF: C₁₇H₁₄ClNO₃
• MW: 315.750963687897
• MDL: MFCD18322386
• CID: 2621855
• PubChem ID: 53228216
• Update Time: 2025-10-30

2-Chloro-5-[3-(cyclopropylaminocarbonyl)phenyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• MFCD18322386
• DTXSID90691749
• 1261914-72-0
• 2-CHLORO-5-[3-(CYCLOPROPYLAMINOCARBONYL)PHENYL]BENZOIC ACID
• 2-Chloro-5-[3-(cyclopropylaminocarbonyl)phenyl]benzoic acid, 95%
• 4-Chloro-3'-(cyclopropylcarbamoyl)[1,1'-biphenyl]-3-carboxylic acid
• 2-Chloro-5-[3-(cyclopropylaminocarbonyl)phenyl]benzoic acid

• MDL： MFCD18322386
• Inchi： 1S/C17H14ClNO3/c18-15-7-4-11(9-14(15)17(21)22)10-2-1-3-12(8-10)16(20)19-13-5-6-13/h1-4,7-9,13H,5-6H2,(H,19,20)(H,21,22)
• InChI Key： AJENMZQPPAFVAY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(=O)O)C1=CC=CC(=C1)C(NC1CC1)=O

Computed Properties

• Exact Mass: 315.0662210Da
• Monoisotopic Mass: 315.0662210Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 66.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 2-Chloro-5-[3-(cyclopropylaminocarbonyl)phenyl]benzoic acid

Introduction to 2-Chloro-5-[3-(cyclopropylaminocarbonyl)phenyl]benzoic acid (CAS No. 1261914-72-0)

2-Chloro-5-[3-(cyclopropylaminocarbonyl)phenyl]benzoic acid, identified by its Chemical Abstracts Service (CAS) number 1261914-72-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of benzoic acid derivatives, characterized by its structural complexity and functional diversity, which make it a valuable scaffold for drug discovery and development.

The molecular structure of 2-Chloro-5-[3-(cyclopropylaminocarbonyl)phenyl]benzoic acid incorporates several key functional groups that contribute to its unique chemical properties and biological activities. The presence of a chloro substituent at the 2-position and a cyclopropylaminocarbonyl moiety at the 5-position introduces both electrophilic and nucleophilic centers, facilitating diverse chemical transformations and interactions with biological targets. These structural features have been exploited in recent research to develop novel therapeutic agents with potential applications in various disease areas.

In recent years, there has been a growing interest in benzoic acid derivatives as pharmacological tools due to their ability to modulate multiple biological pathways. Specifically, compounds containing chloro and carbonyl groups have shown promise in inhibiting enzymes and receptors involved in inflammation, cancer, and metabolic disorders. The 2-Chloro-5-[3-(cyclopropylaminocarbonyl)phenyl]benzoic acid structure, with its optimized spatial arrangement of these functional groups, has been investigated for its potential as an intermediate in the synthesis of targeted therapeutics.

One of the most compelling aspects of this compound is its versatility in medicinal chemistry. The cyclopropylaminocarbonyl group, in particular, has been shown to enhance binding affinity and selectivity when incorporated into drug molecules. This has led to several studies exploring its use in the development of small-molecule inhibitors for kinases and other enzymes implicated in chronic diseases. Furthermore, the chloro substituent at the 2-position provides a handle for further functionalization via cross-coupling reactions, allowing chemists to tailor the compound’s properties for specific biological applications.

Recent advancements in computational chemistry have also contributed to the understanding of 2-Chloro-5-[3-(cyclopropylaminocarbonyl)phenyl]benzoic acid’s behavior. Molecular docking studies have revealed that this compound can interact with various protein targets, including those involved in cell signaling and apoptosis. These interactions suggest potential therapeutic benefits in conditions such as neurodegenerative diseases and autoimmune disorders. Additionally, crystallographic analyses have provided insights into its binding mode within biological macromolecules, guiding the design of more potent derivatives.

The synthesis of 2-Chloro-5-[3-(cyclopropylaminocarbonyl)phenyl]benzoic acid represents another area of active research. Given its complex structure, multiple synthetic routes have been explored to optimize yield and purity. Recent reports highlight the use of transition-metal-catalyzed reactions, such as palladium-mediated cross-coupling, to construct key structural fragments efficiently. These methods not only improve scalability but also allow for greater control over regioselectivity, ensuring the accurate placement of functional groups throughout the synthesis.

From a pharmacological perspective, 2-Chloro-5-[3-(cyclopropylaminocarbonyl)phenyl]benzoic acid has been tested in various preclinical models to assess its biological activity. Preliminary results indicate that it exhibits inhibitory effects on certain enzymes associated with inflammation and tumor progression. These findings are particularly noteworthy given the increasing demand for targeted therapies that minimize off-target effects. The compound’s ability to modulate these pathways while maintaining high selectivity makes it an attractive candidate for further development.

The future direction of research on 2-Chloro-5-[3-(cyclopropylaminocarbonyl)phenyl]benzoic acid is likely to focus on refining its pharmacokinetic properties and exploring new therapeutic applications. By leveraging advances in synthetic chemistry and biopharmaceutical engineering, scientists aim to develop derivatives with improved solubility, bioavailability, and metabolic stability. Additionally, interdisciplinary approaches combining computational modeling with experimental validation will be crucial in uncovering new mechanisms of action and expanding its therapeutic potential.

In conclusion,2-Chloro-5-[3-(cyclopropylaminocarbonyl)phenyl]benzoic acid (CAS No. 1261914-72-0) stands as a promising compound in pharmaceutical research due to its unique structural features and biological activities. Its role as a versatile scaffold for drug development underscores the importance of continued investigation into benzoic acid derivatives. As our understanding of molecular interactions grows more sophisticated，this compound is poised to play a significant role in addressing some of today’s most pressing medical challenges.